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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Naphthalene-d8
powder, a deuterated polycyclic aromatic hydrocarbon. The following sections detail the
material's properties, associated hazards, risk mitigation strategies, and emergency
procedures. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment.

Chemical and Physical Properties

Naphthalene-d8 is a white, crystalline solid.[1] Its physical and chemical properties are
summarized in the table below. Understanding these properties is fundamental to its safe
handling and storage.

© 2025 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b043038?utm_src=pdf-interest
https://www.benchchem.com/product/b043038?utm_src=pdf-body
https://www.benchchem.com/product/b043038?utm_src=pdf-body
https://www.osha.gov/chemicaldata/736
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Chemical Formula C10Ds [2]

Molecular Weight 136.22 g/mol [2][3][4]
White crystalline powder or

Appearance ) [11[31[5]
solid
Odorless or characteristic

Odor _ [31[5]
mothball-like odor

Melting Point 80-83 °C (176-181.4 °F) [L1[3][5][6]

Boiling Point 218 °C (424 °F) [1][61[7118]

_ 78-79 °C (172.4-174.2 °F)

Flash Point [31[5][6]
(closed cup)

Vapor Pressure 0.03 mmHg at 25 °C [4][6]

Vapor Density 4.4 (vs air) [1][6]
Insoluble in water.[9] Soluble in

Solubility chloroform and methanol
(slightly).[1]

Explosive Limits 0.9% (Lower), 5.9% (Upper) [11[3][5]16][10]

Stability

Stable under recommended
storage conditions.[1][8][11]
Hygroscopic.[4][7]

Hazard Identification and Toxicology

Naphthalene-d8 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin contact.[2]

Hazard Classifications:
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Hazard Category Statement
Flammable Solid Category 1/2 H228: Flammable solid.[3][9]
. H302: Harmful if swallowed.[3]
Acute Toxicity, Oral Category 4 5]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[3][5][9]
Hazardous to the Aquatic H400: Very toxic to aquatic life.
. Category 1
Environment, Acute [3]
Hazardous to the Aquatic H410: Very toxic to aquatic life
) ) Category 1 ) ]
Environment, Chronic with long lasting effects.[3][12]

Toxicological Summary:

Naphthalene-d8 is suspected of causing cancer.[3][5][9] The International Agency for
Research on Cancer (IARC) has classified naphthalene as possibly carcinogenic to humans
(Group 2B), based on sufficient evidence in experimental animals.[13] Inhalation exposure in
rodents has been shown to cause tumors in the nasal epithelium and lungs.[13]

The toxicity of naphthalene is linked to its metabolic activation by cytochrome P450 (CYP)
enzymes into reactive metabolites, primarily naphthalene-1,2-oxide.[13][14][15] This epoxide
can then undergo further transformations leading to cytotoxic and genotoxic effects.[14][15]
Oxidative stress and DNA damage have been observed in the liver and brain tissue of rats
exposed to naphthalene.[15]

Absorption into the body can lead to the formation of methemoglobin, which may cause
cyanosis.[2] Other symptoms of exposure can include headache, nausea, vomiting, and
confusion.[2] In sensitive individuals, exposure can trigger a hemolytic crisis.[4]

Metabolism and Carcinogenicity Pathway

The metabolic activation of naphthalene is a critical step in its toxicity. The following diagram
illustrates the major metabolic pathways.
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Caption: Metabolic pathway of Naphthalene-d8 leading to toxic metabolites.

Safe Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure risk.

Handling:

e Work in a well-ventilated area, preferably in a certified chemical fume hood.[16][17][18]

e Avoid the formation of dust and aerosols.[2][14]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][7][16]

o Take precautionary measures against static discharge.[2][7] All equipment should be
grounded.[17]

e Avoid all personal contact, including inhalation.[16]

o Wear appropriate personal protective equipment (PPE).[16][17]

e Wash hands thoroughly after handling.[2][11]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep containers tightly closed.[2][5]

Store locked up.[5][9][12]

Keep away from oxidizing agents.[2][16]

Store under an inert atmosphere and protect from moisture.[5]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical for preventing exposure.
Engineering Controls:

o All operations involving Naphthalene-d8 should be conducted in a certified chemical fume
hood or a ducted biosafety cabinet.[17]
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o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

o Ensure adequate ventilation to keep airborne concentrations below recommended exposure
limits.[2]

Personal Protective Equipment (PPE):

PPE Specifications

Safety glasses with side-shields conforming to

Eye/Face Protection
EN166 or NIOSH-approved goggles.[2][3][14]

Chemical-resistant gloves (e.qg., nitrile rubber)
) ) inspected prior to use.[2][17] Flame retardant
Skin Protection - ] )
antistatic protective clothing.[2][7] Lab coat and

closed-toe shoes.[17]

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator with a particulate filter (e.qg.,
Respiratory Protection _ o
N95) should be used if exposure limits are

exceeded or if irritation is experienced.[5]

Occupational Exposure Limits:

Organization Limit
OSHA PEL TWA 10 ppm (50 mg/m3)[19]
TWA 10 ppm (50 mg/m3), STEL 15 ppm (75
NIOSH REL ppm ( 9/m?) ppm (
mg/m3)[1]
ACGIH TLV TWA 10 ppm (52 mg/m3)[1]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water for at
least 15 minutes. Remove contaminated

clothing. Consult a physician if irritation persists.

[2][5]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

e Specific Hazards: Flammable solid.[5] May form combustible dust concentrations in air.[5]

Vapors are heavier than air and may spread along floors.[7] Hazardous decomposition

products include carbon oxides.[2]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2][5]

Accidental Release Measures:

For a minor spill of Naphthalene-d8 powder, follow the workflow below. For major spills,

evacuate the area and call emergency services.[4]
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Caption: Workflow for handling a minor Naphthalene-d8 powder spill.

Experimental Protocols for Exposure Assessment
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Regular exposure assessment is crucial when working with Naphthalene-d8. The following are
detailed methodologies for key experiments.

Air Sampling and Analysis (Adapted from OSHA Method
35)

This protocol describes a method for collecting and analyzing airborne Naphthalene-d8 to
assess inhalation exposure.

Methodology:

o Sample Collection:
o Use a personal sampling pump calibrated to a flow rate of 0.2 L/min.
o Collect air samples on Chromosorb 106 tubes (100 mg/50 mg sections).
o Arecommended air volume of 10 L is sampled.

e Sample Preparation:

o Break the ends of the Chromosorb tube and transfer the front and back sorbent sections
to separate 2-mL vials.

o Desorb the Naphthalene-d8 from the sorbent by adding 1 mL of carbon disulfide to each
vial.

o Cap the vials and allow them to stand for 30 minutes with occasional agitation.
e Analysis:
o Analyze the samples by gas chromatography with a flame ionization detector (GC-FID).

o Prepare calibration standards by diluting a known quantity of Naphthalene-d8 in carbon
disulfide.

o The concentration of Naphthalene-d8 is determined by comparing the peak area of the
sample to the calibration curve.
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Experimental Workflow:

sample Collection Sample Preparation Analysis
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Caption: Workflow for air sampling and analysis of Naphthalene-d8.

Biological Monitoring: Urinary Metabolite Analysis

This protocol is for the non-invasive assessment of Naphthalene-d8 exposure by measuring its
metabolites in urine. The primary metabolites to monitor are 1- and 2-naphthol and 1,2-
dihydroxynaphthalene.[2][5][12]

Methodology:

o Sample Collection:
o Collect pre-shift and post-shift urine samples from personnel.
o Store samples at -20°C until analysis.

o Sample Preparation (Enzymatic Hydrolysis):

[¢]

Thaw urine samples and centrifuge to remove sediment.

[¢]

Take an aliquot of the supernatant and adjust the pH to 5.0 with acetate buffer.

[e]

Add B-glucuronidase/arylsulfatase to hydrolyze the conjugated metabolites.

Incubate the mixture at 37°C for at least 4 hours.

o

o Extraction:

o Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the
deconjugated metabolites.
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e Analysis:

o Analyze the extracted samples using High-Performance Liquid Chromatography (HPLC)
with fluorescence detection or Gas Chromatography-Mass Spectrometry (GC-MS).

o Quantify the concentration of naphthols and 1,2-dihydroxynaphthalene against certified
standards.

o A significant increase in post-shift urinary metabolite levels compared to pre-shift levels
indicates occupational exposure.[2]

Dermal Exposure Assessment (Hypothetical Protocol)

This protocol, adapted from general patch testing procedures, outlines a method to assess the
potential for dermal irritation or sensitization from Naphthalene-d8 powder.

Methodology:
e Preparation of Test Substance:

o Prepare a dilute solution or suspension of Naphthalene-d8 in a suitable, non-irritating
vehicle (e.g., petrolatum) at a low, non-irritating concentration.

o Patch Application:

o Apply a small amount of the prepared substance to a patch test chamber.

o Apply the patch to a clear area of skin on the upper back of the subject.

o Leave the patch in place for 48 hours. The subject should avoid getting the area wet.
e Reading and Interpretation:

o Remove the patch after 48 hours and mark the site.

o Read the test site for any skin reaction (e.g., redness, swelling, vesicles) at 48 hours and
again at 96 hours.

o A positive reaction indicates potential for dermal irritation or allergic contact dermatitis.
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Risk Assessment Workflow

A systematic risk assessment should be conducted before working with Naphthalene-d8.

Start: New Protocol
involving Naphthalene-d8

Identify Hazards
(Flammability, Toxicity, Carcinogenicity)

Assess Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Evaluate Risks
(Likelihood & Severity)

Implement Control Measures
(Fume Hood, PPE, SOPs)

Are Controls Adequate?

Re-evaluate and Implement

e Additional Controls

Click to download full resolution via product page
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Caption: Risk assessment workflow for handling Naphthalene-d8.

Disposal Considerations

Waste Naphthalene-d8 and contaminated materials must be disposed of as hazardous waste.
[5] Consult local, regional, and national hazardous waste regulations for complete and accurate
classification and disposal procedures.[5]

This technical guide is intended to provide comprehensive safety information for trained
professionals. It is not a substitute for a thorough understanding of the material's Safety Data
Sheet (SDS) and adherence to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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